Cas no 2090229-98-2 (3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride)
3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Oxadiazole-5-propanesulfonyl chloride, 3-methyl-
- 3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride
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- Inchi: 1S/C6H9ClN2O3S/c1-5-8-6(12-9-5)3-2-4-13(7,10)11/h2-4H2,1H3
- InChI Key: FYJKFWZDTGYWSU-UHFFFAOYSA-N
- SMILES: O1C(CCCS(Cl)(=O)=O)=NC(C)=N1
3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-262867-1.0g |
3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride |
2090229-98-2 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-262867-1g |
3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride |
2090229-98-2 | 1g |
$0.0 | 2023-09-14 |
3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride
Comprehensive Overview of 3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride (CAS No. 2090229-98-2)
The compound 3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride (CAS No. 2090229-98-2) is a specialized sulfonyl chloride derivative with a unique 1,2,4-oxadiazole moiety. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the sulfonyl chloride group allows for versatile reactivity, enabling the formation of sulfonamides, sulfonate esters, and other derivatives through nucleophilic substitution reactions. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.
In recent years, the demand for heterocyclic compounds like 3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride has surged, driven by their role in designing bioactive molecules. The 1,2,4-oxadiazole ring, in particular, is known for its stability and ability to mimic peptide bonds, making it a key scaffold in medicinal chemistry. This compound’s CAS No. 2090229-98-2 is frequently searched in academic and industrial databases, reflecting its growing importance in R&D pipelines. Its synthesis and applications are often discussed in forums focusing on organic synthesis and chemical innovation.
From an SEO perspective, users often search for terms like "sulfonyl chloride derivatives", "1,2,4-oxadiazole applications", and "CAS 2090229-98-2 uses". These queries highlight the need for detailed technical information on this compound. Additionally, the rise of AI-driven drug discovery has increased interest in such building blocks, as they are essential for creating high-throughput screening libraries. The compound’s compatibility with click chemistry and other modern synthetic techniques further enhances its appeal.
The physicochemical properties of 3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride are critical for its handling and application. Its molecular weight, solubility, and reactivity are often studied to optimize reaction conditions. For instance, the sulfonyl chloride group is highly reactive toward amines and alcohols, making it a preferred choice for conjugation reactions. This reactivity is leveraged in the synthesis of protease inhibitors and other therapeutic agents, aligning with current trends in precision medicine.
Environmental and safety considerations are also important when working with 3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride. While not classified as a hazardous material, proper storage and handling are recommended to maintain its stability. Researchers often inquire about storage conditions and compatibility with other reagents, which underscores the need for clear technical documentation. The compound’s stability under various pH conditions and temperature ranges is another area of interest for industrial applications.
In conclusion, 3-(3-methyl-1,2,4-oxadiazol-5-yl)propane-1-sulfonyl chloride (CAS No. 2090229-98-2) is a versatile and valuable compound in modern chemistry. Its unique structure and reactivity make it a cornerstone in drug development and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative technologies and therapeutic solutions.
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